Cas no 134002-17-8 (d-Laserpitin)

d-Laserpitin structure
d-Laserpitin structure
Product Name:d-Laserpitin
CAS No:134002-17-8
MF:C19H20O6
MW:344.35900
CID:2041852
PubChem ID:51396729
Update Time:2025-07-14

d-Laserpitin Chemical and Physical Properties

Names and Identifiers

    • (+/-)-cis-4'-tigloylkhellactone
    • 4'(S)Angeloyloxy-3'(S)-hydroxy-dihydroseselin
    • d-Laserpitin
    • Peujaponisinol B
    • CS-0891678
    • CHEMBL3402553
    • FS-7923
    • HY-N12098
    • 134002-17-8
    • AKOS040735977
    • Inchi: 1S/C19H20O6/c1-5-10(2)18(22)24-16-14-12(25-19(3,4)17(16)21)8-6-11-7-9-13(20)23-15(11)14/h5-9,16-17,21H,1-4H3/b10-5-/t16-,17-/m0/s1
    • InChI Key: QPLSCFLMIOADPA-LNUYWUECSA-N
    • SMILES: O1C2C([H])=C([H])C3C([H])=C([H])C(=O)OC=3C=2[C@@]([H])([C@@]([H])(C1(C([H])([H])[H])C([H])([H])[H])O[H])OC(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[H])=O

Computed Properties

  • Exact Mass: 344.12598835g/mol
  • Monoisotopic Mass: 344.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.1
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Powder

d-Laserpitin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AE66852-5mg
d-Laserpitin
134002-17-8 ≥98%
5mg
$927.00 2024-04-20

d-Laserpitin Related Literature

Additional information on d-Laserpitin

d-Laserpitin: A Comprehensive Overview

D-laserpitin, also known as (R)-laserpitin, is a natural bioactive compound isolated from various plant species. It belongs to the phenolic compounds family and has gained significant attention in recent years due to its diverse pharmacological activities. This article delves into the latest research findings regarding d-laserpitin's structure, properties, biomedical applications, and its potential as a therapeutic agent.

D-Laserpitin is structurally characterized by its aromatic ring system and hydroxyl groups, which contribute to its antioxidant, anti-inflammatory, and antimicrobial properties. These characteristics make it a promising candidate for the development of pharmaceuticals, nutraceuticals, and cosmeceuticals.

Recent studies have focused on understanding the bioavailability and metabolism of d-laserpitin in vivo. Research indicates that it undergoes minimal first-pass metabolism, allowing for higher bioavailability compared to other phenolic compounds. This property is particularly advantageous for its potential use in oral drug delivery systems.

In the realm of neurodegenerative diseases, d-laserpitin has shown remarkable neuroprotective effects. Preclinical studies demonstrate that it can mitigate oxidative stress and inflammation in animal models of Alzheimer's disease, suggesting its potential as a therapeutic agent for such conditions. Its ability to cross the blood-brain barrier further enhances its suitability for central nervous system applications.

Moreover, d-laserpitin exhibits potent anticancerous activity. Studies have revealed that it can induce apoptosis in various cancer cell lines while sparing normal cells. This differential cytotoxicity highlights its potential as a chemotherapeutic agent with minimal adverse effects.

Recent advancements in nanotechnology have enabled the formulation of d-laserpitin into nanoformulations, improving its solubility and bioavailability. These formulations, such as liposomal encapsulation and polymer-based nanoparticles, are being explored for targeted drug delivery, enhancing therapeutic efficacy.

In conclusion, d-laserpitin is a multifaceted compound with extensive biomedical applications. Its antioxidant, anti-inflammatory, and anticancerous properties make it a valuable candidate for the development of novel therapies. Ongoing research aims to further elucidate its mechanisms of action and optimize its delivery systems, paving the way for its clinical application.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm